Cas no 89876-49-3 (Propanoic acid, 2,3-dichloro-, heptyl ester)

• Product Name: Propanoic acid, 2,3-dichloro-, heptyl ester
• CAS No: 89876-49-3
• MF: C₁₀H₁₈Cl₂O₂
• MW: 241.154721736908
• CID: 586255
• PubChem ID: 71326682
• Update Time: 2025-04-19

Propanoic acid, 2,3-dichloro-, heptyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,3-dichloro-, heptyl ester
• heptyl 2,3-dichloropropanoate
• 89876-49-3
• DTXSID40755825

• Inchi： 1S/C10H18Cl2O2/c1-2-3-4-5-6-7-14-10(13)9(12)8-11/h9H,2-8H2,1H3
• InChI Key： VKWIXBARSOTFSG-UHFFFAOYSA-N
• SMILES： ClC(CCl)C(=O)OCCCCCCC

Computed Properties

• Exact Mass: 240.0683852g/mol
• Monoisotopic Mass: 240.0683852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų